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Compound of Interest

Compound Name: Lofexidine

Cat. No.: B1675026

For researchers, scientists, and drug development professionals, the proper disposal of unused
or waste lofexidine is a critical component of laboratory safety and environmental
responsibility. Lofexidine, while not explicitly listed as a P- or U-series hazardous waste by the
Environmental Protection Agency (EPA), is classified as acutely toxic if swallowed,
necessitating careful handling and disposal as a hazardous chemical waste.[1][2] Adherence to
institutional and regulatory guidelines is paramount to ensure safety and compliance.

Lofexidine Waste Classification

Lofexidine hydrochloride is identified with the UN number UN2811, classifying it as a "Toxic
solid, organic, n.o.s." for transport purposes.[1] Its primary hazard is acute oral toxicity.[1][2]
While not specifically listed under the Resource Conservation and Recovery Act (RCRA), its
toxic properties require it to be managed as a hazardous waste.[1][3][4][5]

Key Hazard Information:

Property Value Source
GHS Classification 2cute Toxicity - Oral, Category (2106]
Signal Word Danger [1][2][6]
Hazard Statement H301: Toxic if swallowed [1][2][6]
UN Number UN2811 [1][3]
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Procedural Steps for Lofexidine Disposal

The following protocol outlines the essential steps for the safe disposal of lofexidine from a
research laboratory, integrating information from Safety Data Sheets (SDS) and general
laboratory hazardous waste management guidelines.[7][8][9][10][11]

1. Waste ldentification and Segregation:

« |dentify Waste: All materials contaminated with lofexidine, including unused pure drug,
expired stock, solutions, and contaminated labware (e.qg., vials, pipette tips, gloves), must be
treated as hazardous waste.

o Segregate: Do not mix lofexidine waste with non-hazardous trash or other waste streams
like sharps or biohazards unless they are also chemically contaminated.[12] It should be
segregated from incompatible chemicals, particularly strong oxidizing agents, acids, and
alkalis.[2][13]

2. Containerization:

e Select a Compatible Container: Use a chemically compatible, leak-proof container with a
secure lid for collecting lofexidine waste.[11][14] Plastic containers are often preferred for
solid waste.[9] The original container may be used if it is in good condition.[8]

» Original Packaging: Unused or partially used lofexidine in its original packaging can be
placed directly into the hazardous waste container.[11]

3. Labeling:

o Hazardous Waste Label: Affix a "HAZARDOUS WASTE" label to the container as soon as
the first piece of waste is added.[11]

o Complete Information: The label must include:
o The words "Hazardous Waste."

o The full chemical name: "Lofexidine" or "Lofexidine Hydrochloride." Avoid abbreviations.
[11]
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o The accumulation start date (the date the first waste is placed in the container).

o The name of the Principal Investigator (PI) and the laboratory location (building and room
number).[11]

o A clear indication of the contents' hazards (e.g., "Toxic").
. Storage and Accumulation:

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA,
which must be at or near the point of generation and under the control of laboratory
personnel.[7][8][9][14]

Keep Containers Closed: Waste containers must be kept securely closed except when
adding waste.[7][8][9]

Storage Limits: Do not exceed 55 gallons of hazardous waste in an SAA. Once this limit is
reached, the waste must be removed within three days.[7][9] For acutely toxic P-listed
wastes, the limit is one quart, though lofexidine is not P-listed.[7][9] It is best practice to
arrange for pickup well before these limits are reached.

. Disposal and Removal:

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to request a hazardous waste pickup.[10][11]

Incineration: The recommended disposal method for lofexidine is incineration by an EPA-
permitted hazardous waste management vendor.[10][11] Do not dispose of lofexidine down
the drain or in the regular trash.[3][15]

Record Keeping: Maintain records of all hazardous waste disposal, including the date of
pickup and a copy of the waste manifest provided by EHS or the disposal vendor.[10]

Visualizing the Disposal Workflow

The following diagram illustrates the procedural flow for the proper disposal of lofexidine in a
laboratory setting.
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Lofexidine Disposal Workflow

Laboratory Procedures

1. Identify Lofexidine Waste
(Unused drug, contaminated labware)

'

2. Segregate Waste
(Keep separate from other waste streams)

:

3. Containerize
(Use compatible, sealed container)

:

4. Label Container
(‘Hazardous Waste', chemical name, date)

;

5. Store in SAA
(At/near point of generation)

Container is full or
accumulation time limit reached

EHS & Vendor Procedures

6. Request Waste Pickup
(Contact institution's EHS)

:

7. EHS Collection
(From laboratory SAA)

8. Final Disposal
(Incineration via approved vendor)

9. Documentation
(Maintain disposal records)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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